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Compound of Interest

Compound Name: NNC 92-1687

Cat. No.: B1679362

Disclaimer: This document provides essential safety and logistical guidance for handling NNC
92-1687 based on general laboratory safety principles for chemical compounds. A specific
Safety Data Sheet (SDS) for NNC 92-1687 was not located; therefore, this information should
be used as a baseline and supplemented with a compound-specific risk assessment before
any handling occurs.

NNC 92-1687 is identified as a hon-peptide competitive human glucagon receptor antagonist,
primarily utilized in research related to type 2 diabetes.[1][2][3][4] As with any chemical
substance, proper personal protective equipment (PPE) and handling procedures are crucial to
ensure personnel safety.

Personal Protective Equipment (PPE)

The selection and use of PPE are the last line of defense against chemical hazards, following
engineering and administrative controls.[5] A thorough hazard assessment should be
conducted to determine the specific PPE required for the planned procedures.[6][7]
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Specifications &

Body Area Recommended PPE . .
Considerations
o Must meet ANSI Z87.1
Safety glasses with side
) ) standards. Eye and face
shields or chemical splash ] o
Eyes & Face ) protection should be distinctly
goggles. A face shield may be
i marked by the manufacturer.
required for splash hazards. 7]
Glove material and thickness
should be selected based on
] ] the specific solvent or medium
Chemical-resistant gloves ) ) )
Hands . in which NNC 92-1687 is
(e.g., nitrile, neoprene). ) )
dissolved. Regularly inspect
gloves for signs of degradation
or puncture.
Should be appropriate for the
Bod Laboratory coat or chemical- level of risk. Consider fluid-
ody

resistant apron.

resistant gowns for significant

splash potential.[5]

Respiratory

Use in a well-ventilated area or
under a chemical fume hood. If
airborne particles are arisk, a

respirator may be necessary.

If a respirator is required, a
respiratory protection program,
including fit testing and
training, must be implemented
as per OSHA regulations.[7][8]

Feet

Closed-toe shoes.

Safety shoes may be required
based on the overall laboratory

hazard assessment.

Standard Operating Procedure for Handling NNC 92-

1687

This procedure outlines the essential steps for the safe handling and disposal of NNC 92-1687

in a laboratory setting.
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Receiving and Inspection

» Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the container is clearly labeled with the compound name, concentration, and any
hazard warnings.

e Log the compound into the laboratory's chemical inventory system.

Storage

o Store NNC 92-1687 in a cool, dry, and well-ventilated area.
o Keep the container tightly sealed to prevent contamination or release.

o Store away from incompatible materials. A specific list of incompatibilities should be
determined through a detailed risk assessment.

o Follow any specific storage temperature requirements if provided by the manufacturer.

Handling and Use

e Preparation:
o Review the experimental protocol and this safety guidance before starting work.
o Ensure a chemical spill kit is readily accessible.

o Perform all manipulations of solid NNC 92-1687 or concentrated solutions within a certified
chemical fume hood to minimize inhalation exposure.

o Personal Protective Equipment (PPE):
o Don the appropriate PPE as outlined in the table above before handling the compound.
» Weighing and Solution Preparation:

o When weighing the solid compound, use a balance inside a fume hood or a ventilated
balance enclosure.
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o When preparing solutions, add the solid to the solvent slowly to avoid splashing.

e General Practices:
o Avoid direct contact with the skin, eyes, and clothing.
o Do not eat, drink, or smoke in the laboratory.[9]

o Wash hands thoroughly after handling the compound and before leaving the laboratory.

Disposal Plan

o Waste Characterization: All waste containing NNC 92-1687 must be treated as hazardous
chemical waste.

o Waste Segregation:

o Collect all solid and liquid waste containing NNC 92-1687 in designated, properly labeled,
and sealed hazardous waste containers.

o Do not mix with other incompatible waste streams.

o Container Labeling: Label waste containers with "Hazardous Waste," the full chemical name
"NNC 92-1687," and the approximate concentration and quantity.

» Disposal: Dispose of the waste through your institution's Environmental Health and Safety
(EHS) office in accordance with all local, state, and federal regulations.

Visual Guidance

The following diagram illustrates the decision-making process for selecting the appropriate
level of Personal Protective Equipment when handling chemical compounds like NNC 92-1687.
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Hazard Assessment

Start: Plan to Handle
NNC 92-1687

Is a specific Safety Data Sheet (SDS)
available for NNC 92-1687?

No Yes
\ 4 \ 4
Follow general safety guidance Follow specific PPE recommendations
for chemical compounds. in the SDS.
PPE Selection
\ 4
Evaluate the task:
- Scale of work?
- Potential for splash or aerosol?
\ 4
\ 4 A — \4
Select eye/face protection:
Is there a risk of inhalation? Select appropriate - Safety glasses? Wear a laboratory coat
(e.g., handling powder outside a fume hood) chemical-resistant gloves. - Goggles? Y .
- Face shield?
No Yes
Y
Work in a chemical fume hood. Usg a resplrator.and ooy
respiratory protection program.

Procedure

Don all selected PPE.

Proceed with the experiment.

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Chemical Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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